Cas no 126822-80-8 (Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]-)
126822-80-8 structure
Product Name:Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]-
CAS No:126822-80-8
MF:C18H25BO2
MW:284.200905561447
CID:1220629
PubChem ID:15082485
Update Time:2025-04-20
Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]-
- (3,6-ditert-butylnaphthalen-1-yl)boronic acid
- (3,6-Di-tert-butylnaphthalen-1-yl)boronic acid
- 126822-80-8
- starbld0019243
- SCHEMBL7525355
- DTXSID40567940
- 3,6-DI-TERT-BUTYLNAPHTHALEN-1-YLBORONIC ACID
- AT36749
- Boronic acid, B-[3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]-
-
- Inchi: 1S/C18H25BO2/c1-17(2,3)13-7-8-15-12(9-13)10-14(18(4,5)6)11-16(15)19(20)21/h7-11,20-21H,1-6H3
- InChI Key: XAPSUJYWXKMFGZ-UHFFFAOYSA-N
- SMILES: OB(C1=CC(=CC2C=C(C=CC=21)C(C)(C)C)C(C)(C)C)O
Computed Properties
- Exact Mass: 283.19845
- Monoisotopic Mass: 284.1947602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
126822-80-8 (Boronic acid, [3,6-bis(1,1-dimethylethyl)-1-naphthalenyl]-) Related Products
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